1H-Tetrazole, 5-(o-((5,6,7,8-tetrahydro-1-naphthyl)amino)phenyl)-
1H-Tetrazole, 5-(o-((5,6,7,8-tetrahydro-1-naphthyl)amino)phenyl)-
BL-1249 is a selective K2P2.1 (TREK-1) and K2P10.1 (TREK-2) channel activator.
Brand Name:
Vulcanchem
CAS No.:
18200-13-0
VCID:
VC0521529
InChI:
InChI=1S/C17H17N5/c1-2-8-13-12(6-1)7-5-11-15(13)18-16-10-4-3-9-14(16)17-19-21-22-20-17/h3-5,7,9-11,18H,1-2,6,8H2,(H,19,20,21,22)
SMILES:
C1CCC2=C(C1)C=CC=C2NC3=CC=CC=C3C4=NNN=N4
Molecular Formula:
C17H17N5
Molecular Weight:
291.35 g/mol
1H-Tetrazole, 5-(o-((5,6,7,8-tetrahydro-1-naphthyl)amino)phenyl)-
CAS No.: 18200-13-0
Inhibitors
VCID: VC0521529
Molecular Formula: C17H17N5
Molecular Weight: 291.35 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 18200-13-0 |
---|---|
Product Name | 1H-Tetrazole, 5-(o-((5,6,7,8-tetrahydro-1-naphthyl)amino)phenyl)- |
Molecular Formula | C17H17N5 |
Molecular Weight | 291.35 g/mol |
IUPAC Name | N-[2-(2H-tetrazol-5-yl)phenyl]-5,6,7,8-tetrahydronaphthalen-1-amine |
Standard InChI | InChI=1S/C17H17N5/c1-2-8-13-12(6-1)7-5-11-15(13)18-16-10-4-3-9-14(16)17-19-21-22-20-17/h3-5,7,9-11,18H,1-2,6,8H2,(H,19,20,21,22) |
Standard InChIKey | YYNRZIFBTOUICE-UHFFFAOYSA-N |
SMILES | C1CCC2=C(C1)C=CC=C2NC3=CC=CC=C3C4=NNN=N4 |
Canonical SMILES | C1CCC2=C(C1)C=CC=C2NC3=CC=CC=C3C4=NNN=N4 |
Appearance | Solid powder |
Description | BL-1249 is a selective K2P2.1 (TREK-1) and K2P10.1 (TREK-2) channel activator. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | (5,6,7,8-tetrahydronaphthalen-1-yl)-(2-(1H-tetrazol-5-yl)phenyl)amine BL 1249 BL-1249 BL1249 |
Reference | 1: Pope L, Arrigoni C, Lou H, Bryant C, Gallardo-Godoy A, Renslo AR, Minor DL Jr. Protein and Chemical Determinants of BL-1249 Action and Selectivity for K(2P) Channels. ACS Chem Neurosci. 2018 Aug 22. doi: 10.1021/acschemneuro.8b00337. [Epub ahead of print] PubMed PMID: 30089357; PubMed Central PMCID: PMC6302903. 2: Ma R, Seifi M, Papanikolaou M, Brown JF, Swinny JD, Lewis A. TREK-1 Channel Expression in Smooth Muscle as a Target for Regulating Murine Intestinal Contractility: Therapeutic Implications for Motility Disorders. Front Physiol. 2018 Mar 6;9:157. doi: 10.3389/fphys.2018.00157. eCollection 2018. PubMed PMID: 29563879; PubMed Central PMCID: PMC5845753. 3: Veale EL, Al-Moubarak E, Bajaria N, Omoto K, Cao L, Tucker SJ, Stevens EB, Mathie A. Influence of the N terminus on the biophysical properties and pharmacology of TREK1 potassium channels. Mol Pharmacol. 2014 May;85(5):671-81. doi: 10.1124/mol.113.091199. Epub 2014 Feb 7. PubMed PMID: 24509840. 4: Tertyshnikova S, Knox RJ, Plym MJ, Thalody G, Griffin C, Neelands T, Harden DG, Signor L, Weaver D, Myers RA, Lodge NJ. BL-1249 [(5,6,7,8-tetrahydro-naphthalen-1-yl)-[2-(1H-tetrazol-5-yl)-phenyl]-amine]: a putative potassium channel opener with bladder-relaxant properties. J Pharmacol Exp Ther. 2005 Apr;313(1):250-9. Epub 2004 Dec 17. PubMed PMID: 15608074. |
PubChem Compound | 16078951 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume